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Compound of Interest

Compound Name: 4-Pyridylacetonitrile hydrochloride

Cat. No.: B122261 Get Quote

Essential Safety and Handling Guide for 4-
Pyridylacetonitrile Hydrochloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals handling 4-
Pyridylacetonitrile hydrochloride. Adherence to these guidelines is crucial for ensuring

laboratory safety and minimizing exposure risks.

Hazard and Safety Information
4-Pyridylacetonitrile hydrochloride is a compound that requires careful handling due to its

potential health hazards. It is harmful if swallowed, in contact with skin, or inhaled, and can

cause skin, eye, and respiratory irritation.[1][2][3]
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Property Data Citations

Chemical Formula C₇H₇ClN₂ [2]

Molecular Weight 154.6 g/mol [1][2]

Appearance White to off-white solid [2]

Melting Point 267 °C (decomposes) [1][2]

Storage Temperature 2-8°C [2]

Hazard Class 6.1 [2]

Packing Group III [2]

GHS Hazard Statements
H302+H312+H332, H315,

H319, H335
[1]

Signal Word Warning [1][2]

Personal Protective Equipment (PPE) Requirements
A comprehensive approach to Personal Protective Equipment (PPE) is mandatory to prevent

exposure. The following table outlines the minimum PPE requirements.
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Body Part Required PPE Citations

Eyes/Face

Chemical safety goggles or

safety glasses with side

shields. A face shield should

be worn over goggles if there

is a splash hazard.

[4][5]

Skin

A chemical-resistant lab coat,

fully buttoned. Disposable

nitrile gloves are suitable for

short-term protection; change

them frequently.

[4][5]

Respiratory

All work should be conducted

in a certified chemical fume

hood. If a fume hood is not

available, a NIOSH-approved

respirator with an organic

vapor cartridge is required.

[4][5]

Footwear

Closed-toe, closed-heel shoes

that cover the entire foot must

be worn.

[4]

Operational Plan: Step-by-Step Guidance for
Handling
1. Receiving and Inspection:

Upon receipt, inspect the container for any damage or leaks.

Verify that the container is properly labeled.

Log the chemical into the laboratory inventory.

2. Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated area designated for toxic

chemicals.[5][6]

The recommended storage temperature is between 2-8°C.[2]

Store away from incompatible materials, such as strong oxidizing agents.[5][6]

3. Handling and Use:

Always handle this compound within a certified chemical fume hood to minimize inhalation

risk.[5]

Avoid the formation of dust and aerosols.[7]

Use non-sparking tools and equipment.[7]

Ensure an emergency eyewash station and safety shower are readily accessible.[6][8]

Do not eat, drink, or smoke in the area where the chemical is handled.[3]

Wash hands thoroughly with soap and water after handling, even when gloves have been

worn.[3][5]
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General Laboratory Workflow for Handling 4-Pyridylacetonitrile hydrochloride

Preparation
- Review SDS

- Don appropriate PPE

Handling
- Work in a fume hood

- Weigh and handle solid carefully

Experimentation
- Monitor reaction

- Avoid dust/aerosol generation

Post-Experiment Cleanup
- Decontaminate surfaces
- Remove PPE correctly

Waste Disposal
- Segregate hazardous waste

- Label container correctly

Storage
- Store in a cool, dry, ventilated area

- Tightly sealed container

Return to Storage or Dispose

Click to download full resolution via product page

Caption: General workflow for handling 4-Pyridylacetonitrile hydrochloride.
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Emergency Response Plan
1. Spill Cleanup:

Minor Spill (<1g in a fume hood):

Alert personnel in the immediate area.[5]

Wearing appropriate PPE, contain the spill with an inert absorbent material like vermiculite

or sand.[5][9]

Carefully scoop the absorbed material into a labeled, sealable hazardous waste container.

[5][9]

Decontaminate the area with a suitable solvent, followed by soap and water, collecting all

cleaning materials as hazardous waste.[5][9]

Major Spill (>1g or outside a fume hood):

Evacuate the immediate area immediately.[5]

Alert the institution's emergency response team and the laboratory supervisor.[5]

Restrict access to the spill area.[5]

Provide the emergency response team with the Safety Data Sheet (SDS) for the

compound.[5]
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Chemical Spill Cleanup Workflow

Spill Occurs

Assess Spill Size & Location

Minor Spill
(<1g in fume hood)

Minor

Major Spill
(>1g or outside hood)

Major

Contain & Clean
- Use absorbent material

- Scoop into waste container
- Decontaminate area

Evacuate Area
- Alert others

- Restrict access

Dispose of Waste
- Label hazardous waste

- Follow institutional protocol

Notify Emergency Response
- Provide SDS
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Caption: Workflow for responding to a chemical spill.
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2. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[3][10]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. Seek medical attention.[3][10]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

provide artificial respiration. Seek medical attention.[10]

Ingestion: Rinse mouth with water and call a POISON CENTER or doctor for treatment

advice. Do NOT induce vomiting.[3][8][10]

Disposal Plan
All waste containing 4-Pyridylacetonitrile hydrochloride must be treated as hazardous

waste.

Collection:

Collect unused chemical and any contaminated materials (e.g., absorbent pads, gloves,

weighing paper) in a designated, compatible, and properly labeled hazardous waste

container with a secure lid.[5][11]

Labeling:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name: "4-Pyridylacetonitrile hydrochloride".

Storage of Waste:

Store the sealed waste container in a designated waste accumulation area, away from

incompatible materials.

Disposal:
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Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office.[9]

Follow all local, state, and federal regulations for chemical waste disposal.[5][11]

Do not dispose of this chemical down the drain.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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